(1S,2R)-2-(Boc-amino)cyclopentanecarboxylic Acid
(1S,2R)-2-(Boc-amino)cyclopentanecarboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
137170-89-9
VCID:
VC21092771
InChI:
InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-8-6-4-5-7(8)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1
SMILES:
CC(C)(C)OC(=O)NC1CCCC1C(=O)O
Molecular Formula:
C11H19NO4
Molecular Weight:
229.27 g/mol
(1S,2R)-2-(Boc-amino)cyclopentanecarboxylic Acid
CAS No.: 137170-89-9
Cat. No.: VC21092771
Molecular Formula: C11H19NO4
Molecular Weight: 229.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 137170-89-9 |
|---|---|
| Molecular Formula | C11H19NO4 |
| Molecular Weight | 229.27 g/mol |
| IUPAC Name | (1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid |
| Standard InChI | InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-8-6-4-5-7(8)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1 |
| Standard InChI Key | BUEPEVBYNBQNED-JGVFFNPUSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H]1CCC[C@@H]1C(=O)O |
| SMILES | CC(C)(C)OC(=O)NC1CCCC1C(=O)O |
| Canonical SMILES | CC(C)(C)OC(=O)NC1CCCC1C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator